Cas no 750586-55-1 (tert-butyl 5-acetylthiophen-2-ylcarbamate)
750586-55-1 structure
Product Name:tert-butyl 5-acetylthiophen-2-ylcarbamate
CAS No:750586-55-1
MF:C11H15NO3S
MW:241.306701898575
CID:2110653
PubChem ID:21585766
Update Time:2025-04-21
tert-butyl 5-acetylthiophen-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-acetylthiophen-2-ylcarbamate
- SCHEMBL13983816
- 750586-55-1
- tert-Butyl (5-acetylthiophen-2-yl)carbamate
- DA-41446
- InChI=1/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
- JZEAGNJNGJWVOA-UHFFFAOYSA-
-
- Inchi： 1S/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
- InChI Key： JZEAGNJNGJWVOA-UHFFFAOYSA-N
- SMILES： S1C(C(C)=O)=CC=C1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 241.07726451Da
- Monoisotopic Mass: 241.07726451Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.6Ų
tert-butyl 5-acetylthiophen-2-ylcarbamate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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